Cas no 2229607-52-5 (4-(3-bromoprop-1-en-2-yl)-2-methyl-1-nitrobenzene)

• Product Name: 4-(3-bromoprop-1-en-2-yl)-2-methyl-1-nitrobenzene
• CAS No: 2229607-52-5
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• CID: 6210797
• PubChem ID: 165707412
• Update Time: 2025-07-20

4-(3-bromoprop-1-en-2-yl)-2-methyl-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromoprop-1-en-2-yl)-2-methyl-1-nitrobenzene
• 2229607-52-5
• EN300-1906759

• Inchi： 1S/C10H10BrNO2/c1-7-5-9(8(2)6-11)3-4-10(7)12(13)14/h3-5H,2,6H2,1H3
• InChI Key： GLVLYMJVCJEYKC-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC(=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 254.98949g/mol
• Monoisotopic Mass: 254.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-(3-bromoprop-1-en-2-yl)-2-methyl-1-nitrobenzene

Introduction to 4-(3-bromoprop-1-en-2-yl)-2-methyl-1-nitrobenzene (CAS No: 2229607-52-5)

4-(3-bromoprop-1-en-2-yl)-2-methyl-1-nitrobenzene, identified by the Chemical Abstracts Service Number (CAS No) 2229607-52-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic nitro compound features a unique structural framework that has garnered attention due to its potential applications in synthetic chemistry and medicinal chemistry. The presence of both a brominated alkene and a nitro group on a benzene ring imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural motif of 4-(3-bromoprop-1-en-2-yl)-2-methyl-1-nitrobenzene consists of a benzene ring substituted with a nitro group at the 2-position and an allyl bromide moiety at the 4-position. The methyl group at the 2-position further influences the electronic properties of the ring, enhancing its susceptibility to electrophilic aromatic substitution reactions. This combination of functional groups makes the compound particularly interesting for researchers exploring novel synthetic pathways and drug discovery strategies.

In recent years, there has been growing interest in the development of nitroaromatic compounds as pharmacophores due to their diverse biological activities. The nitro group, while traditionally associated with explosive materials, has found utility as a bioisostere in medicinal chemistry, often serving as a precursor for amine derivatives through reduction reactions. Additionally, the bromine atom in 4-(3-bromoprop-1-en-2-yl)-2-methyl-1-nitrobenzene provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules.

One of the most compelling aspects of 4-(3-bromoprop-1-en-2-yl)-2-methyl-1-nitrobenzene is its potential role in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop novel compounds with therapeutic potential. For instance, derivatives of this compound have been explored as intermediates in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The ability to modify both the nitro and bromine substituents allows for fine-tuning of physicochemical properties, such as solubility and metabolic stability, which are critical factors in drug development.

The allyl bromide portion of 4-(3-bromoprop-1-en-2-yl)-2-methyl-1-nitrobenzene is particularly noteworthy for its reactivity. Allyl halides are well-known for their participation in various organic transformations, including olefin metathesis and radical reactions. This reactivity has been exploited in recent studies to generate novel heterocyclic compounds, which often exhibit enhanced biological activity compared to their parent structures. For example, researchers have used this compound as a building block to synthesize indole derivatives, which have shown promise in preclinical studies as antimicrobial agents.

Advances in computational chemistry have further enhanced the utility of 4-(3-bromoprop-1-en-2-yl)-2-methyl-1-nitrobenzene. Molecular modeling studies have revealed insights into its electronic structure and reactivity patterns, enabling researchers to predict optimal reaction conditions with greater accuracy. These computational tools have been instrumental in designing multi-step synthetic routes that maximize yield and minimize byproduct formation. Such advancements are particularly valuable in industrial settings where efficiency and cost-effectiveness are paramount.

The pharmaceutical industry has also recognized the importance of 4-(3-bromoprop-1-en-2-methyl)-1-nitrobenzene as a versatile intermediate. Its structural features make it an ideal candidate for library synthesis, where large numbers of derivatives can be rapidly generated and screened for biological activity. High-throughput screening (HTS) techniques combined with automated synthesis platforms have accelerated the discovery process significantly. Several companies specializing in contract research organizations (CROs) now offer custom synthesis services based on this compound, catering to the needs of academic and industrial researchers alike.

In conclusion, 4-(3-bromoprop-1-enyl)-2-methyl]-1-nitrobenzene (CAS No: 222960752-5) represents a fascinating compound with broad applications in synthetic chemistry and drug discovery. Its unique structural features—combining a nitro group with an allyl bromide on a substituted benzene ring—endow it with remarkable reactivity and versatility. As research continues to uncover new synthetic methodologies and biological applications, this compound is poised to remain at the forefront of chemical innovation.